Cas no 1260810-47-6 (2-Chloro-3-hydroxybenzoyl chloride)

• Product Name: 2-Chloro-3-hydroxybenzoyl chloride
• CAS No: 1260810-47-6
• MF: C₇H₄Cl₂O₂
• MW: 191.01146030426
• CID: 2679053
• Update Time: 2025-10-29

2-Chloro-3-hydroxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-HYDROXYBENZOYL CHLORIDE
• 2-Chloro-3-hydroxybenzoyl chloride

• Inchi： 1S/C7H4Cl2O2/c8-6-4(7(9)11)2-1-3-5(6)10/h1-3,10H
• InChI Key： AWUUKTZCSSDCFT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Topological Polar Surface Area: 37.3

Additional information on 2-Chloro-3-hydroxybenzoyl chloride

Comprehensive Overview of 2-Chloro-3-hydroxybenzoyl chloride (CAS No. 1260810-47-6): Properties, Applications, and Industry Insights

2-Chloro-3-hydroxybenzoyl chloride (CAS No. 1260810-47-6) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and fine chemical synthesis. With the increasing demand for high-precision chemical reagents in drug development, this compound has garnered significant attention due to its unique molecular structure and reactivity. The hydroxybenzoyl chloride derivative family, including this variant, is pivotal in constructing complex molecules, particularly in the synthesis of active pharmaceutical ingredients (APIs).

The compound’s chloro-hydroxy functional groups make it a versatile building block for coupling reactions, esterifications, and amide formations. Researchers and manufacturers often prioritize 2-Chloro-3-hydroxybenzoyl chloride for its balanced reactivity and stability under controlled conditions. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Keywords such as "high-purity benzoyl chloride derivatives" and "eco-friendly synthesis methods" reflect current industry queries.

In analytical applications, CAS 1260810-47-6 is frequently employed as a reference standard in chromatography and spectroscopy due to its well-defined spectral properties. Its compatibility with HPLC and NMR techniques makes it invaluable for quality control in laboratories. Additionally, the rise of AI-driven molecular design has increased searches for "predictive models for benzoyl chloride reactivity", highlighting its relevance in computational chemistry.

From a commercial perspective, 2-Chloro-3-hydroxybenzoyl chloride is supplied under stringent purity grades (>98%), catering to industries like agrochemicals, dyes, and specialty polymers. FAQs such as "safety handling of hydroxybenzoyl chlorides" and "scalable production techniques" dominate technical discussions, emphasizing the need for clear documentation and process transparency. Regulatory compliance, particularly with REACH and FDA guidelines, further underscores its standardized use.

Innovations in catalytic processes have recently enhanced the cost-efficiency of producing 1260810-47-6, addressing common challenges like byproduct formation. This aligns with the broader market shift toward cost-effective chemical manufacturing, a topic frequently searched alongside "bulk suppliers of chloro-hydroxybenzoyl chlorides". The compound’s shelf-life and storage conditions (e.g., moisture-sensitive, inert atmosphere) are also critical considerations for end-users.

In summary, 2-Chloro-3-hydroxybenzoyl chloride (CAS No. 1260810-47-6) exemplifies the intersection of synthetic utility and industrial demand. Its applications span pharmaceuticals, materials science, and analytical chemistry, driven by evolving research priorities and technological advancements. As the chemical industry continues to prioritize sustainability and precision synthesis, this compound remains a focal point for innovation and optimization.